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Compound of Interest
Compound Name: Tnik-IN-5

Cat. No.:

L Get Quote

B15145013

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent small molecule inhibitors like Tnik-IN-5 is a critical component of laboratory
safety and regulatory compliance. While a specific Safety Data Sheet (SDS) with explicit
disposal instructions for Tnik-IN-5 is not publicly available, established guidelines for the
disposal of hazardous research chemicals, particularly those used in cancer research, provide
a clear framework for safe management. Tnik-IN-5, a potent inhibitor of Traf2- and Nck-
interacting kinase (TNIK), should be handled with care due to its biological activity.

Chemical and Physical Properties of Thik-IN-5

A summary of the available quantitative data for Tnik-IN-5 is presented below to inform
handling and storage procedures.

Property Value
Molecular Formula C22H17N303
Molecular Weight 371.39 g/mol
Purity >99%
Appearance Solid

ICso for TNIK 0.05 uM
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Disposal Procedures for Tnik-IN-5

Given the potent nature of Tnik-IN-5 as a kinase inhibitor with anti-cancer properties, it should
be treated as a hazardous chemical waste. The following step-by-step guidance is based on
best practices for the disposal of chemotherapy and other hazardous drug waste in a
laboratory setting.[1][2]

General Principle: Do not dispose of Tnik-IN-5, or any solutions containing it, down the drain or
in the regular solid waste stream.[2][3] All waste contaminated with Tnik-IN-5 must be
segregated and disposed of as hazardous chemical waste, typically through incineration.[1][4]

Step 1: Waste Segregation and Collection
» Non-Trace (Bulk) Chemical Waste:

o This category includes unused or expired Tnik-IN-5, solutions containing the compound,
and any items heavily contaminated (e.g., from a spill clean-up).[2][4]

o Collect this waste in a designated, leak-proof, and clearly labeled hazardous waste
container.[4][5] The container should be compatible with the chemical properties of the
waste.

o The label must include the words "Hazardous Waste," the full chemical name "Tnik-IN-5,"
and any known hazard classifications (e.g., "Toxic").[4][5]

e Trace Contaminated Waste:

o This includes items with minimal residual contamination, such as empty vials (less than
3% of the original volume remaining), used gloves, bench paper, and pipette tips.[2][4][6]

o Place these items in a designated container for "trace chemotherapy waste," which is
often a yellow bag or a specifically marked sharps container for contaminated sharps.[1][2]
This waste is also destined for incineration.[4]

Step 2: Storage of Hazardous Waste

» Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.[3][5]
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e Ensure that the storage area is secure and away from general laboratory traffic.
o Keep containers closed except when adding waste.
Step 3: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[5]

o Follow all institutional procedures for waste pickup requests.

e Do not mix Tnik-IN-5 waste with other waste streams unless explicitly permitted by your EHS
department.[4]

Experimental Protocols

Detailed experimental protocols for the use of Tnik-IN-5 were not found in the provided search
results. Researchers should develop specific protocols based on their experimental design,
incorporating the handling and disposal precautions outlined in this document.

Tnik-IN-5 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Tnik-IN-5 waste in a laboratory setting.
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Start: Tnik-IN-5 Waste Generated

Is waste ‘Trace' or '‘Bulk'?

Trace Waste Bulk Waste
(<3% residue, contaminated PPE, etc.) (Unused compound, solutions, spills)

Collect in designated 'Trace Chemotherapy Waste' container (e.g., yellow bag/sharps) Collect in labeled 'Hazardous Waste' container

Store in Satellite Accumulation Area (SAA)

Arrange for pickup by Environmental Health & Safety (EHS)

Final Disposal via Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Tnik-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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